N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-4-propan-2-ylsulfonyl-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C25H25N3O3S2/c1-16(2)33(30,31)21-9-7-20(8-10-21)24(29)28(15-19-6-5-11-26-14-19)25-27-22-12-17(3)18(4)13-23(22)32-25/h5-14,16H,15H2,1-4H3
• InChI Key: WINOPGWGMXMYMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=C(C=C4)S(=O)(=O)C(C)C
• Molecular Formula: C25H25N3O3S2
• Molecular Weight: 479.6 g/mol

Description

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-4-(isopropylsulfonyl)-N-(pyridin-3-ylmethyl)benzamide is a useful research compound. Its molecular formula is C25H25N3O3S2 and its molecular weight is 479.61. The purity is usually 95%.
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Scientific Research Applications

Discovery and Evaluation of VEGFR-2 Inhibitors

One study discusses the identification of substituted benzamides as potent and selective inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2), highlighting the potential of such compounds in cancer therapy. The reported molecule exhibited excellent kinase selectivity, favorable pharmacokinetic properties, and significant in vivo efficacy in tumor models (Borzilleri et al., 2006).

Synthesis and Biological Evaluation of Benzene Sulfonamide Derivatives

Another study focuses on the synthesis, biological evaluation, and theoretical studies of benzene sulfonamide derivatives. Some of these compounds showed excellent in vitro antitumor activity, indicating their potential in cancer treatment and the importance of such scaffolds in medicinal chemistry (Fahim & Shalaby, 2019).

Development of Novel Cytotoxic Compounds

Further research includes the synthesis of new heterocyclic compounds with potential cytotoxic activities, demonstrating the continuous effort to discover new therapeutic agents for cancer treatment. The study outlines the preparation of compounds with promising growth inhibitory effects against various cancer cell lines, compared to standard drugs (Mansour et al., 2020).